Cas no 74474-76-3 (8-[(E)-3,4-dihydroxy-3-methyl-but-1-enyl]-7-methoxy-chromen-2-one)

• Product Name: 8-[(E)-3,4-dihydroxy-3-methyl-but-1-enyl]-7-methoxy-chromen-2-one
• CAS No: 74474-76-3
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• CID: 837687
• PubChem ID: 6440521
• Update Time: 2025-09-24

8-[(E)-3,4-dihydroxy-3-methyl-but-1-enyl]-7-methoxy-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-[(E)-3,4-dihydroxy-3-methyl-but-1-enyl]-7-methoxy-chromen-2-one
• 2H-1-Benzopyran-2-one, 8-((1E)-3,4-dihydroxy-3-methyl-1-butenyl)-7-methoxy-
• 8-[(E)-3,4-dihydroxy-3-methylbut-1-enyl]-7-methoxychromen-2-one
• Casegravol
• (E)-8-(3,4-Dihydroxy-3-methyl-1-butenyl)-7-methoxy-2H-1-benzopyran-2-one
• AKOS032948893
• 74474-76-3
• CS-0023811
• FS-9267
• (E)-8-(3,4-Dihydroxy-3-methylbut-1-en-1-yl)-7-methoxy-2H-chromen-2-one
• HY-N3545
• [ "" ]
• DA-71949

• Inchi： 1S/C15H16O5/c1-15(18,9-16)8-7-11-12(19-2)5-3-10-4-6-13(17)20-14(10)11/h3-8,16,18H,9H2,1-2H3/b8-7+
• InChI Key： XVVRFNCLKCYMPH-BQYQJAHWSA-N
• SMILES： OC(C)(CO)/C=C/C1C(=CC=C2C=CC(=O)OC=12)OC

Computed Properties

• Exact Mass: 276.09977361g/mol
• Monoisotopic Mass: 276.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 528.1±50.0 °C at 760 mmHg
• Flash Point: 200.8±23.6 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

8-[(E)-3,4-dihydroxy-3-methyl-but-1-enyl]-7-methoxy-chromen-2-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives